1-Isopropyl-4-(3,4,5-trimethoxybenzoyl)piperazine

• Molecular Formula: C17H26N2O4
• Molecular Weight: 322.4 g/mol
• IUPAC Name: (4-propan-2-ylpiperazin-1-yl)-(3,4,5-trimethoxyphenyl)methanone
• InChI: InChI=1S/C17H26N2O4/c1-12(2)18-6-8-19(9-7-18)17(20)13-10-14(21-3)16(23-5)15(11-13)22-4/h10-12H,6-9H2,1-5H3
• InChI Key: MDUBABXCRCSLBX-UHFFFAOYSA-N
• SMILES: CC(C)N1CCN(CC1)C(=O)C2=CC(=C(C(=C2)OC)OC)OC

Description

1-Isopropyl-4-(3,4,5-trimethoxybenzoyl)piperazine, also known as ITBPP, is a synthetic compound that has gained attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

1-Isopropyl-4-(3,4,5-trimethoxybenzoyl)piperazine has been studied extensively for its potential applications in various areas of scientific research. One of the most promising areas is its use as a fluorescent probe for the detection of metal ions. 1-Isopropyl-4-(3,4,5-trimethoxybenzoyl)piperazine has been shown to selectively bind with metal ions such as copper, zinc, and mercury, making it a useful tool for environmental monitoring and biomedical research.

Mechanism of Action

The mechanism of action of 1-Isopropyl-4-(3,4,5-trimethoxybenzoyl)piperazine is not fully understood, but it is believed to involve the interaction of the piperazine ring with the metal ion, leading to the formation of a stable complex. The benzoyl group and the trimethoxy group of 1-Isopropyl-4-(3,4,5-trimethoxybenzoyl)piperazine also play a crucial role in the binding process.
Biochemical and Physiological Effects:
1-Isopropyl-4-(3,4,5-trimethoxybenzoyl)piperazine has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic and non-cytotoxic, making it a safe option for use in lab experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-Isopropyl-4-(3,4,5-trimethoxybenzoyl)piperazine is its high selectivity and sensitivity for metal ions. It can detect metal ions at low concentrations, making it a useful tool for environmental monitoring and biomedical research. However, the synthesis of 1-Isopropyl-4-(3,4,5-trimethoxybenzoyl)piperazine is a complex process that requires careful monitoring, and the compound is relatively expensive.

Future Directions

There are several future directions for the study of 1-Isopropyl-4-(3,4,5-trimethoxybenzoyl)piperazine. One potential area of research is the development of new fluorescent probes based on 1-Isopropyl-4-(3,4,5-trimethoxybenzoyl)piperazine for the detection of other metal ions. Another area is the exploration of 1-Isopropyl-4-(3,4,5-trimethoxybenzoyl)piperazine's potential as a therapeutic agent for the treatment of metal ion-related diseases. Additionally, the development of new synthesis methods for 1-Isopropyl-4-(3,4,5-trimethoxybenzoyl)piperazine could lead to more cost-effective production and broader applications in scientific research.
Conclusion:
In conclusion, 1-Isopropyl-4-(3,4,5-trimethoxybenzoyl)piperazine is a synthetic compound that has gained attention in the field of scientific research due to its potential applications in various areas. Its high selectivity and sensitivity for metal ions make it a useful tool for environmental monitoring and biomedical research. Future research could lead to the development of new fluorescent probes and therapeutic agents based on 1-Isopropyl-4-(3,4,5-trimethoxybenzoyl)piperazine.

Synthesis Methods

The synthesis of 1-Isopropyl-4-(3,4,5-trimethoxybenzoyl)piperazine involves the reaction of piperazine with 3,4,5-trimethoxybenzoyl chloride and isopropylamine. The reaction is carried out in anhydrous conditions and requires careful monitoring to ensure the purity of the final product.